Cas no 21623-95-0 (2-(1-Adamantyloxy)ethylmethylamine)

• Product Name: 2-(1-Adamantyloxy)ethylmethylamine
• CAS No: 21623-95-0
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• MDL: MFCD05854323
• CID: 4711184
• Update Time: 2025-04-23

2-(1-Adamantyloxy)ethylmethylamine Chemical and Physical Properties

Names and Identifiers

• [2-(1-adamantyloxy)ethyl]methylamine
• 2-(1-adamantyloxy)-N-methylethanamine
• (2-adamantanyloxyethyl)methylamine
• A3572/0151597
• SBB071791
• N-[2-(1-adamantyloxy)ethyl]-N-methylamine
• ST45026996
• R8870
• 2-(1-Adamantyloxy)ethylmethylamine

• MDL： MFCD05854323
• Inchi： 1S/C13H23NO/c1-14-2-3-15-13-7-10-4-11(8-13)6-12(5-10)9-13/h10-12,14H,2-9H2,1H3
• InChI Key： HZNIQRLHMIVOQM-UHFFFAOYSA-N
• SMILES： O(CCNC)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2-(1-Adamantyloxy)ethylmethylamine

[2-(1-Adamantyloxy)ethyl]methylamine - A Comprehensive Overview

The compound [2-(1-Adamantyloxy)ethyl]methylamine (CAS No. 21623-95-0) is a unique organic compound with a complex structure that has garnered attention in various scientific and industrial applications. This molecule is characterized by its adamantane moiety, which contributes to its stability and distinctive chemical properties. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements related to this compound.

Chemical Structure and Properties

[2-(1-Adamantyloxy)ethyl]methylamine consists of an adamantane group attached to an ethoxy chain, which is further connected to a methylamine group. The adamantane structure, a diamondoid framework with high rigidity and thermal stability, plays a pivotal role in determining the compound's physical and chemical properties. The molecule exhibits a melting point of approximately 78°C and a boiling point around 145°C under standard conditions. Its solubility in organic solvents like dichloromethane and diethyl ether makes it suitable for various chemical reactions.

Synthesis and Production

The synthesis of [2-(1-Adamantyloxy)ethyl]methylamine involves a multi-step process that typically begins with the preparation of the adamantanol derivative. Recent studies have explored more efficient synthetic routes, including the use of transition metal catalysts to enhance reaction yields. For instance, researchers have reported the application of palladium-catalyzed coupling reactions to streamline the synthesis process. These advancements have not only improved the production efficiency but also reduced the environmental impact associated with traditional manufacturing methods.

Applications in Industry and Research

[2-(1-Adamantyloxy)ethyl]methylamine finds extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its rigid structure and ability to form stable complexes make it an ideal candidate for designing bioactive molecules. Recent research has highlighted its potential in developing novel antibiotics and anticancer agents. Additionally, this compound is employed in the formulation of advanced materials, such as high-performance polymers and lubricants, due to its excellent thermal stability and mechanical properties.

Recent Research Developments

In recent years, there has been a surge in research activities focusing on [2-(1-Adamantyloxy)ethyl]methylamine, particularly in the context of nanotechnology and green chemistry. Scientists have investigated its role as a building block for constructing nanostructured materials with tailored functionalities. For example, studies have demonstrated its application in creating self-healing polymers that can repair minor damages without external intervention. Furthermore, researchers have explored its potential as a catalyst in asymmetric synthesis reactions, offering new avenues for producing enantiomerically pure compounds.

Safety and Handling Considerations

Despite its wide-ranging applications, proper handling of [2-(1-Adamantyloxy)ethyl]methylamine is essential to ensure safety in industrial settings. The compound is classified as non-toxic under normal conditions; however, prolonged exposure may cause skin irritation or respiratory discomfort. It is recommended to handle this substance in well-ventilated areas and use appropriate personal protective equipment (PPE). Storage should be carried out in cool, dry places away from direct sunlight to maintain its stability.

Conclusion

With its unique structural features and versatile applications, [2-(1-Adamantyloxy)ethyl]methylamine (CAS No. 21623-95-0) continues to be a focal point of scientific research and industrial innovation. As advancements in synthetic methodologies and material science unfold, this compound is poised to play an even more significant role in shaping future technologies across diverse sectors.